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Compound of Interest

Compound Name: L-LEUCINE-N-T-BOC:H2O (15N)

Cat. No.: B1580012

Get Quote

Executive Summary
This technical guide details the application of L-Leucine-N-t-Boc monohydrate (¹⁵N), a high-

fidelity isotopic precursor used primarily in Solid Phase Peptide Synthesis (SPPS) and

Biomolecular NMR.

As a Senior Application Scientist, I emphasize that this reagent is not merely a building block

but a strategic probe. The tert-butoxycarbonyl (Boc) group dictates a specific acid-labile

synthetic route (Boc/Benzyl strategy), while the Nitrogen-15 (¹⁵N) isotope serves as a non-

perturbative sensor for nuclear magnetic resonance (NMR) studies of protein dynamics.

Critical Technical Note: The presence of the monohydrate (:H₂O) moiety requires specific

handling during the activation phase of peptide synthesis to prevent the hydrolysis of active

esters, a common failure point in high-value isotopic labeling.

Part 1: Chemical Identity & Properties[1][2][3]
Before integrating this reagent into a workflow, its physicochemical properties must be

understood to ensure stoichiometric accuracy.
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Datasheet: L-LEUCINE-N-T-BOC:H2O (¹⁵N)[4]
Property Specification Technical Implication

Chemical Name
N-(tert-Butoxycarbonyl)-L-

leucine-¹⁵N monohydrate
Target molecule.[1][2][3]

CAS Number
146953-81-3 (Labeled) /

13139-15-6 (Unlabeled)

Verification for regulatory

documentation.

Molecular Formula C₁₁H₂₁¹⁵NO₄ · H₂O
Accounts for the +1 Da mass

shift and water.

Molecular Weight ~250.30 g/mol

Crucial: Must be used for

molarity calculations, not the

anhydrous weight.

Isotopic Purity ≥ 98 atom % ¹⁵N
High sensitivity for HSQC NMR

experiments.

Solubility Soluble in DCM, DMF, Ethanol
Compatible with standard

SPPS solvents.

Appearance White crystalline powder
Visual check for degradation

(yellowing implies oxidation).

Part 2: Strategic Utility in Proteomics & NMR
Why ¹⁵N-Leucine?
Leucine is the most abundant amino acid in the hydrophobic core of globular proteins. Labeling

Leucine with ¹⁵N provides a network of probes deep within the protein structure, offering unique

advantages over surface-exposed residues:

Structural Anchors: ¹⁵N-Leu signals in ¹H-¹⁵N HSQC spectra often exhibit distinct chemical

shifts due to the unique magnetic environment of the hydrophobic core.

Folding Dynamics: Because Leucine drives hydrophobic collapse, ¹⁵N relaxation data (

,

, NOE) from these residues tracks folding intermediates effectively.
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The Boc vs. Fmoc Decision
You are using the Boc-protected variant.[4] This dictates the synthesis strategy:

Boc Chemistry: Relies on Acid Lability.[5][6] The Boc group is removed by Trifluoroacetic

Acid (TFA).[4][7]

Orthogonality: Side chains are typically benzyl-protected (Bzl), requiring strong acid (HF or

TFMSA) for final cleavage.[5][6]

Advantage: Boc chemistry often solubilizes "difficult sequences" (aggregating peptides)

better than Fmoc chemistry due to the protonation of the N-terminus during the TFA

deprotection steps.

Part 3: Solid Phase Peptide Synthesis (SPPS)
Workflow
Warning: The monohydrate form contains water. In SPPS, water hydrolyzes activated esters

(e.g., O-acylisoureas), quenching the coupling reaction and wasting expensive isotopic

reagent.

Protocol: Anhydrous Coupling of ¹⁵N-Boc-Leu
Prerequisite: Use a Boc-compatible resin (e.g., PAM or MBHA).

Step 1: Water Management (The "Senior Scientist" Insight)
Do not add the monohydrate directly to the coupling mixture if using carbodiimides (DCC/DIC)

alone.

Method A (Azeotropic Drying): Dissolve the ¹⁵N-Boc-Leu·H₂O in a small volume of Toluene or

DCM, evaporate under vacuum to strip the water, and repeat twice.

Method B (Excess Reagent): If drying is impossible, use a large excess of coupling reagent

(DIC/HOBt) to "scavenge" the water, though this risks side reactions. Method A is preferred

for expensive isotopes.

Step 2: The Boc-SPPS Cycle
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This workflow assumes a standard 0.1 mmol scale.[8]

Deprotection:

Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min).

Mechanism:[2][5][6][9][10] Acid cleaves the Boc group, releasing isobutylene and CO₂,

leaving the N-terminus as a trifluoroacetate salt.

Wash:

DCM (3 x 1 min).

Neutralization:

Treat with 5% Diisopropylethylamine (DIEA) in DCM (2 x 2 min).

Critical: The amine must be free base to react.

Activation & Coupling (The Isotope Step):

Dissolve dried ¹⁵N-Boc-Leu-OH (3 eq) and HBTU (2.9 eq) in minimal DMF/DCM.

Add DIEA (6 eq).

Add to resin immediately. Shake for 1 hour.

Validation: Perform a Kaiser Test (Ninhydrin). If blue, recouple. If colorless, proceed.

Final Cleavage:

Requires HF (Hydrogen Fluoride) or TFMSA (Trifluoromethanesulfonic acid).

Safety: HF is lethal and requires a specialized Teflon apparatus. TFMSA is a safer liquid

alternative for standard labs.

Workflow Visualization: Boc-SPPS Cycle
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Figure 1: The Boc-Chemistry SPPS cycle. Note the critical Neutralization step required after

TFA deprotection, distinct from Fmoc chemistry.

Part 4: NMR Application & Workflow
Once the ¹⁵N-Leucine is incorporated and the protein/peptide is purified, it becomes a powerful

tool for structural biology.

Experimental Setup: ¹H-¹⁵N HSQC
The Heteronuclear Single Quantum Coherence (HSQC) experiment correlates the nitrogen

atom of the amide bond with the directly attached proton.

Sample: 0.1–1.0 mM peptide/protein in 90% H₂O / 10% D₂O.

pH: Acidic pH (~5.0–6.5) is often preferred to slow amide proton exchange, sharpening

signals.

Temperature: 298 K (standard), but variable temperature (VT) studies can determine

hydrogen bond stability.

Data Interpretation
In the resulting 2D spectrum:

X-axis: ¹H chemical shift (ppm).

Y-axis: ¹⁵N chemical shift (ppm).

Signal: Each ¹⁵N-Leu residue yields one cross-peak.

Shift: A shift in peak position upon ligand addition indicates binding near that Leucine

residue.

Workflow Visualization: Isotope to Structure

15N-Boc-Leu SPPS & Purification NMR Sample
(in H2O/D2O)

HSQC Pulse Sequence
(Magnetization Transfer)

2D Spectrum
(1H-15N Correlation)

Structural Constraints
(Dynamics/Binding)
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Click to download full resolution via product page

Figure 2: From Isotope to Data.[11][1][2][3][10][12][13][14] The ¹⁵N label allows specific tracking

of Leucine residues through the magnetization transfer pathway.

Part 5: Quality Control & Troubleshooting
Validation Protocols

Mass Spectrometry (ESI-MS):

Compare the synthesized peptide against the theoretical mass.

Expectation: The mass should be +1 Da higher per Leucine residue compared to the

unlabeled standard.

Example: If the peptide has 3 Leucines, the mass shift is +3 Da.

Chiral HPLC:

Boc deprotection (TFA) and neutralization can sometimes cause racemization if the

temperature is uncontrolled.

Run a chiral column to ensure L-isomer purity > 99%.

Troubleshooting Table
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Issue Probable Cause Corrective Action

Low Coupling Yield
Water from monohydrate

quenched the active ester.

Azeotrope the ¹⁵N-Boc-Leu

with toluene before use.

Increase coupling time.

Incomplete Deprotection
TFA concentration too low or

old.

Use fresh 50% TFA/DCM.

Ensure resin swelling is

adequate.[8]

Side Reactions (t-butylation)
Scavengers missing during

cleavage.

Ensure scavengers (e.g.,

anisole, thioanisole) are

present during the HF/TFMSA

cleavage to trap t-butyl

cations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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